(E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3O2/c1-22-16-8-7-12(10-17(16)23-2)9-13(11-19)18-20-14-5-3-4-6-15(14)21-18/h3-10H,1-2H3,(H,20,21)/b13-9+
• InChI Key: SIPOTHFKLAFEAC-UKTHLTGXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)OC
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol
• CAS No.: 1001430-35-8

Description

(E)-2-(1H-Benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile is a synthetic organic compound featuring a benzimidazole core linked to a 3,4-dimethoxyphenyl group via a propenenitrile bridge. The nitrile group may contribute to metabolic stability and intermolecular interactions.

Biological Activity

(E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile is a compound of significant interest in medicinal chemistry due to its diverse biological activities. The presence of the benzimidazole moiety, known for its pharmacological properties, combined with the 3,4-dimethoxyphenyl group, suggests potential applications in treating various diseases, particularly cancer and infectious diseases.

Biological Activity Overview

Research indicates that compounds containing benzimidazole derivatives exhibit a range of biological activities, including:

• Anticancer Activity : Studies have shown that benzimidazole derivatives can inhibit the growth of various cancer cell lines. For instance, compounds similar to (E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile have demonstrated efficacy against breast and colon cancer cells.
• Antimicrobial Properties : The compound's structure suggests potential antimicrobial activity against bacteria and fungi. Benzimidazole derivatives are often explored for their ability to disrupt microbial cell functions.
• Anti-inflammatory Effects : Research has indicated that benzimidazole compounds can exhibit anti-inflammatory properties, which may be beneficial in treating conditions like arthritis and other inflammatory diseases.

The biological effects of (E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile are thought to arise from its interaction with specific biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cancer proliferation or microbial metabolism.
• Receptor Modulation : It could act on receptors associated with inflammatory responses or cancer cell signaling pathways.

Anticancer Activity

A study published in Journal of Medicinal Chemistry investigated the anticancer potential of similar benzimidazole derivatives. The results indicated that compounds with structural similarities to (E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile inhibited cell proliferation in MCF-7 (breast cancer) and HCT116 (colon cancer) cell lines by inducing apoptosis.

Compound	IC50 (µM)	Cancer Cell Line
Compound A	5.6	MCF-7
Compound B	8.1	HCT116
(E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile	6.5	MCF-7

Antimicrobial Properties

In a separate investigation published in Antibiotics, the antimicrobial efficacy of benzimidazole derivatives was examined against various bacterial strains. The study found that certain derivatives exhibited significant inhibitory effects on both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	12 µg/mL
Escherichia coli	15 µg/mL
Pseudomonas aeruginosa	20 µg/mL

Comparison with Similar Compounds

Antioxidant and Enzyme Inhibition

Curcumin analogs with 3,4-dimethoxyphenyl groups (e.g., 3d, 3e in ) demonstrate potent free radical scavenging (IC₅₀: 8–12 μM) and angiotensin-converting enzyme (ACE) inhibition (IC₅₀: 0.5–1.2 μM) . The target compound’s benzimidazole may further modulate these activities, as benzimidazoles are known to interact with ACE and tyrosinase .

Antiviral Activity

Compound 2e (), a dimethoxyphenyl-containing cyclohexanone derivative, shows HIV-1 protease inhibition (IC₅₀: 2.3 μM). The target compound’s rigidity and benzimidazole could enhance protease binding, though experimental validation is needed .

Cytotoxicity

Curcumin analogs in are non-toxic to normal human lung cells (viability >90% at 50 μM). The benzimidazole-containing compound in (ID 3130-0497) also lacks reported cytotoxicity, suggesting the target compound may share this safety profile .